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Compound of Interest

Compound Name: ro 64-5229

Cat. No.: B1680700 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe work environment and

regulatory compliance. This document provides detailed procedural guidance for the safe

disposal of Ro 64-5229, a selective, non-competitive mGlu₂ antagonist.

Chemical and Physical Properties
A summary of key properties for Ro 64-5229 is provided below.

Property Value

Chemical Name
(Z)-1-[2-Cycloheptyloxy-2-(2,6-

dichlorophenyl)ethenyl]-1H-1,2,4-triazole[1]

Molecular Formula C₁₇H₁₉Cl₂N₃O[2][3][4]

Molecular Weight 352.26 g/mol [4]

CAS Number 246852-46-0[3][4][5]

Hazard Identification and Safety Precautions
According to available safety data, Ro 64-5229 is not classified as a hazardous substance or

mixture.[6] However, as a standard laboratory practice, appropriate personal protective
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equipment (PPE) should always be worn when handling this compound. This includes, but is

not limited to:

Safety glasses or goggles

Chemical-resistant gloves

A laboratory coat

Ensure adequate ventilation in the area where the compound is handled and disposed of.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Ro 64-5229.

Waste Assessment: Determine the physical state of the Ro 64-5229 waste (solid or liquid

solution).

Solid Waste Disposal:

Carefully sweep up any solid Ro 64-5229, ensuring that no dust is generated.[7]

Place the collected solid waste into a clearly labeled, sealed container designated for non-

hazardous chemical waste.

Liquid Waste Disposal:

Aqueous Solutions: Consult your institution's environmental health and safety (EHS)

guidelines. Small quantities of dilute aqueous solutions may be permissible for drain

disposal with copious amounts of water. If not permitted, collect in a labeled container for

aqueous chemical waste.

Organic Solvent Solutions: If Ro 64-5229 is dissolved in an organic solvent, it must be

disposed of as hazardous waste. Collect the solution in a designated, properly labeled

solvent waste container. The label must include the name of the solvent and the solute

(Ro 64-5229).

Decontamination:
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Thoroughly decontaminate all glassware and equipment that has come into contact with

Ro 64-5229 using an appropriate solvent.

Wash the decontaminated items with soap and water.

Final Disposal:

Arrange for the collection and disposal of all waste containers through your institution's

EHS office or a licensed chemical waste disposal service.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ro 64-
5229.
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Caption: Logical workflow for the proper disposal of Ro 64-5229.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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